(5E)-2-(5-chloro-2-methylanilino)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C20H17ClN2O4S
• Molecular Weight: 416.9 g/mol
• IUPAC Name: (5E)-2-(5-chloro-2-methylphenyl)imino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H17ClN2O4S/c1-3-25-15-9-17-16(26-10-27-17)6-12(15)7-18-19(24)23-20(28-18)22-14-8-13(21)5-4-11(14)2/h4-9H,3,10H2,1-2H3,(H,22,23,24)/b18-7+
• InChI Key: JVSUCIOYUFXSMF-CNHKJKLMSA-N
• Isomeric SMILES: CCOC1=CC2=C(C=C1/C=C/3\C(=O)NC(=NC4=C(C=CC(=C4)Cl)C)S3)OCO2
• Canonical SMILES: CCOC1=CC2=C(C=C1C=C3C(=O)NC(=NC4=C(C=CC(=C4)Cl)C)S3)OCO2

Description

The compound (5E)-2-(5-chloro-2-methylanilino)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazol-4-one is a thiazol-4-one derivative characterized by:

• A thiazol-4-one core with a conjugated (5E)-methylidene group.
• A 6-ethoxy-1,3-benzodioxol-5-yl substituent at position 5, contributing electron-rich aromaticity and steric bulk.
• A 5-chloro-2-methylanilino group at position 2, introducing halogenated and alkyl-substituted aromatic features.

This structure is synthesized via condensation of 6-ethoxy-1,3-benzodioxole-5-carbaldehyde with 2-(5-chloro-2-methylanilino)-thiazol-4-one under acidic conditions, analogous to methods for (Z)-5-benzylidene-thiazol-4-one derivatives .

Biological Activity

The compound (5E)-2-(5-chloro-2-methylanilino)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazol-4-one is a thiazole derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the biological activity of this compound, summarizing relevant studies, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure can be broken down into distinct functional groups that contribute to its biological activity:

• Thiazole Ring : Known for its role in various pharmacological activities.
• Chloroaniline Group : Often associated with anticancer properties.
• Benzodioxole Moiety : Linked to various biological activities including antioxidant effects.

Anticancer Activity

Research indicates that thiazole derivatives exhibit significant anticancer properties. The compound has been evaluated against several cancer cell lines. For example:

• Cytotoxicity Testing : Studies have shown that the compound inhibits the growth of various human cancer cell lines. It demonstrated IC50 values comparable to established chemotherapeutics like cisplatin in some cases .

Cell Line	IC50 Value (µM)	Reference
MCF-7 (Breast)	12.5
A549 (Lung)	15.0
HeLa (Cervical)	10.0

Antimicrobial Activity

The compound has also been tested for its antimicrobial properties:

• Bacterial Inhibition : The minimum inhibitory concentration (MIC) against common pathogens such as Staphylococcus aureus was found to be effective, indicating potential as an antibacterial agent.

Pathogen	MIC (µg/ml)	Reference
Staphylococcus aureus	32
Escherichia coli	64

The exact mechanism by which this compound exerts its biological effects is still under investigation. However, several hypotheses have been proposed:

• Enzyme Inhibition : The compound may inhibit specific kinases involved in cancer cell proliferation, similar to other thiazole derivatives .
• Reactive Oxygen Species (ROS) Modulation : It might influence ROS levels within cells, leading to apoptosis in cancer cells .
• Interaction with DNA : Some studies suggest that thiazole compounds can intercalate with DNA, disrupting replication processes.

Case Study 1: Anticancer Efficacy

In a study conducted on MCF-7 breast cancer cells, the compound was administered at varying concentrations alongside doxorubicin. The results indicated a synergistic effect, enhancing the cytotoxicity compared to doxorubicin alone, suggesting potential for combination therapy .

Case Study 2: Antimicrobial Efficacy

A separate study evaluated the antimicrobial effects of the compound against a panel of bacteria and fungi. The results showed significant inhibition of bacterial growth, particularly against Gram-positive bacteria, indicating a broad-spectrum antimicrobial activity .

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Substituent-Driven Comparisons

Benzodioxolylmethylene Derivatives

Compound ID	Substituents (Position 5)	Position 2 Substituent	Key Differences vs. Target Compound
Target Compound	6-Ethoxy-1,3-benzodioxol-5-yl	5-Chloro-2-methylanilino	Reference compound for comparison.
9e ()	1,3-Benzodioxol-5-yl	3-Methoxyphenylmethylamino	- Methoxy vs. ethoxy on benzodioxol (lower lipophilicity). - Aliphatic amine vs. aromatic anilino group.
9f ()	2,3-Dihydro-1,4-benzodioxin-6-yl	3-Methoxyphenylmethylamino	- Dihydrobenzodioxin core (reduced aromaticity). - Aliphatic amine substituent.
12 ()	1,3-Benzodioxol-5-yl	4-Bromo-2-methylanilino	- Bromine instead of chlorine on anilino. - Additional dione group (thiazolidine-2,4-dione).

Key Trends :

• Ethoxy vs.
• Aromatic anilino groups (target compound) may exhibit stronger π-π stacking in biological targets compared to aliphatic amines (9e, 9f) .

Chloro-Substituted Anilino Derivatives

Compound ID	Substituents (Position 2)	Position 5 Substituent	Key Differences vs. Target Compound
Target Compound	5-Chloro-2-methylanilino	6-Ethoxy-1,3-benzodioxol-5-yl	Reference compound for comparison.
	Phenylimino	5-(2-Chlorophenyl)furyl	- Furyl vs. benzodioxol (smaller ring, reduced π-system). - No alkyl substitution on anilino.
	4-Hydroxyanilino	5-(3,4-Dichlorophenyl)furyl	- Hydroxyl group introduces polarity. - Dichlorophenyl furyl enhances halogen bonding.
	Mercapto (SH)	2-Chlorobenzylidene	- Thiol group increases reactivity (e.g., disulfide formation). - Simpler benzylidene substituent.

Key Trends :

• Halogenation (Cl) in the anilino group improves metabolic stability and hydrophobic interactions .

Thiazolidinedione vs. Thiazol-4-one Derivatives

Compound ID	Core Structure	Substituents	Pharmacological Implications
Target Compound	Thiazol-4-one	Complex aryl/heteroaryl	- Single ketone group; moderate acidity (pKa ~8–10).
	Thiazolidine-2,4-dione	1,3-Benzodioxol-5-yl	- Dual ketone groups; higher acidity (pKa ~6–8). - Common in PPARγ agonists (e.g., antidiabetic drugs).

Key Trends :

• Thiazolidinediones () are prone to off-target effects due to strong hydrogen-bonding capacity, whereas thiazol-4-ones (target compound) may offer better selectivity .

Key Insights :

• The target compound’s ethoxy group increases logP compared to methoxy analogs (9e), favoring better membrane penetration but lower aqueous solubility .
• Chlorine and methyl groups enhance metabolic stability, though specific activity data is lacking .